Cas no 29600-81-5 (Methyl 2,3-DI-O-benzyl-4,6-O-benzylidene-A-D-galactopyranoside)

• Product Name: Methyl 2,3-DI-O-benzyl-4,6-O-benzylidene-A-D-galactopyranoside
• CAS No: 29600-81-5
• MF: C₂₈H₃₀O₆
• MW: 462.534208774567
• CID: 240464
• Update Time: 2023-08-02

Methyl 2,3-DI-O-benzyl-4,6-O-benzylidene-A-D-galactopyranoside Chemical and Physical Properties

Names and Identifiers

• a-D-Galactopyranoside, methyl2,3-bis-O-(phenylmethyl)-4,6-O-(phenylmethylene)-
• methyl 2,3-di-O-benzyl-4,6-O-(R)-benzylidene-α-D-glucopyranoside
• METHYL-4,6-DI-O-BENZYLIDENE-2,3-DI-O-BENZYL-Α-D-GALACTOPYRANOSIDE
• Galactopyranoside,methyl 2,3-di-O-benzyl-4,6-O-benzylidene-, a-D- (8CI)
• Pyrano[3,2-d]-1,3-dioxin, a-D-galactopyranoside deriv.
• METHYL 2,3-DI-O-BENZYL-4,6-O-BENZYLIDENE-A-D-GALACTOPYRANOSIDE
• Methyl 2-O,3-O-dibenzyl-4-O,6-O-benzylidene-alpha-D-galactopyranoside
• Methyl 2,3-DI-O-benzyl-4,6-O-benzylidene-A-D-galactopyranoside

• Inchi： 1S/C28H30O6/c1-29-28-26(31-18-21-13-7-3-8-14-21)25(30-17-20-11-5-2-6-12-20)24-23(33-28)19-32-27(34-24)22-15-9-4-10-16-22/h2-16,23-28H,17-19H2,1H3/t23-,24+,25+,26-,27?,28+/m1/s1
• InChI Key： CVHUOBYFXKHVJR-BBNIJSTKSA-N
• SMILES： O1[C@@H]([C@@H]([C@H]([C@@H]2[C@H]1COC(C1C=CC=CC=1)O2)OCC1C=CC=CC=1)OCC1C=CC=CC=1)OC

Computed Properties

• Exact Mass: 462.204
• Monoisotopic Mass: 462.204
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 583
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.4

Experimental Properties

• Density: 1.23±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.031 g/l) (25 º C),
• PSA: 55.38000
• LogP: 4.64270